Cas no 656825-62-6 (1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-)
656825-62-6 structure
Product Name:1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-
CAS No:656825-62-6
MF:C8H11F3N2O
MW:208.180952310562
CID:1700114
Update Time:2024-09-02
1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-
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- Inchi: 1S/C8H11F3N2O/c1-3-4-13-7(14)5(2)6(12-13)8(9,10)11/h14H,3-4H2,1-2H3
- InChI Key: VRQRHZYWVRBREN-UHFFFAOYSA-N
- SMILES: N1(CCC)C(O)=C(C)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 208.08243
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 260.3±35.0 °C(Predicted)
- PSA: 38.05
- pka: 8.60±0.33(Predicted)
1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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